Cas no 601517-02-6 (2-Amino-6-fluoro-4-methoxy-benzonitrile)
601517-02-6 structure
Product Name:2-Amino-6-fluoro-4-methoxy-benzonitrile
CAS No:601517-02-6
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD20720775
CID:3029422
PubChem ID:22335177
Update Time:2025-04-21
2-Amino-6-fluoro-4-methoxy-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-fluoro-4-methoxy-benzonitrile
- 2-Amino-6-fluoro-4-methoxybenzonitrile
- MFCD20720775
- 601517-02-6
- SCHEMBL2798485
- AKOS017529695
- RWFANFVLWPNXIQ-UHFFFAOYSA-N
- ZB1093
- DB-104257
-
- MDL： MFCD20720775
- Inchi： 1S/C8H7FN2O/c1-12-5-2-7(9)6(4-10)8(11)3-5/h2-3H,11H2,1H3
- InChI Key： RWFANFVLWPNXIQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1C#N)N)OC
Computed Properties
- Exact Mass: 166.054
- Monoisotopic Mass: 166.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
2-Amino-6-fluoro-4-methoxy-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100275-1g |
2-Amino-6-fluoro-4-methoxybenzonitrile |
601517-02-6 | 95% | 1g |
$722.40 | 2023-09-01 | |
| abcr | AB555615-250 mg |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 250MG |
€207.20 | 2022-07-28 | ||
| abcr | AB555615-1 g |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 1g |
€452.00 | 2022-07-28 | ||
| abcr | AB555615-5 g |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 5g |
€1,264.50 | 2022-07-28 | ||
| abcr | AB555615-250mg |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 250mg |
€213.60 | 2025-04-17 | ||
| abcr | AB555615-1g |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 1g |
€461.30 | 2025-04-17 | ||
| abcr | AB555615-5g |
2-Amino-6-fluoro-4-methoxybenzonitrile; . |
601517-02-6 | 5g |
€1218.30 | 2025-04-17 | ||
| 1PlusChem | 1P00EM9C-250mg |
2-Amino-6-fluoro-4-methoxy-benzonitrile |
601517-02-6 | 95% | 250mg |
$147.00 | 2024-04-22 | |
| 1PlusChem | 1P00EM9C-1g |
2-Amino-6-fluoro-4-methoxy-benzonitrile |
601517-02-6 | 95% | 1g |
$317.00 | 2024-04-22 | |
| A2B Chem LLC | AG81232-100mg |
2-Amino-6-fluoro-4-methoxybenzonitrile |
601517-02-6 | 95% | 100mg |
$43.00 | 2024-04-19 |
2-Amino-6-fluoro-4-methoxy-benzonitrile Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
601517-02-6 (2-Amino-6-fluoro-4-methoxy-benzonitrile) Related Products
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